N-({5-[(5-tert-butyl-1H-pyrazol-3-yl)methyl]-5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepin-2-yl}methyl)cyclobutanecarboxamide

• IUPAC Name: N-[[5-[(3-tert-butyl-1H-pyrazol-5-yl)methyl]-4,6,7,8-tetrahydropyrazolo[1,5-a][1,4]diazepin-2-yl]methyl]cyclobutanecarboxamide
• InChI: InChI=1S/C21H32N6O/c1-21(2,3)19-11-17(23-24-19)13-26-8-5-9-27-18(14-26)10-16(25-27)12-22-20(28)15-6-4-7-15/h10-11,15H,4-9,12-14H2,1-3H3,(H,22,28)(H,23,24)
• InChI Key: GAZQHLVSLJFUDS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=NNC(=C1)CN2CCCN3C(=CC(=N3)CNC(=O)C4CCC4)C2
• Molecular Formula: C21H32N6O
• Molecular Weight: 384.5 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to the one often involves complex routes including intramolecular cyclization and functional group transformations. For example, the synthesis of various pyrazole-carboxamide synthetic cannabinoids involves steps such as cyclization and identification of by-products, suggesting a potentially similar complexity in synthesizing the compound (McLaughlin et al., 2016; Uchiyama et al., 2015).

Molecular Structure Analysis

Molecular structure analysis of similar compounds often involves comprehensive analytical techniques such as NMR, mass spectrometry, and crystallography to elucidate the structure. For instance, studies have utilized these methods to confirm the structures of new synthetic cannabinoids and related compounds, highlighting the importance of these techniques in understanding the molecular structure of complex organic compounds (Girreser et al., 2016).

Chemical Reactions and Properties

The chemical reactivity and properties of compounds with similar structures include reactions with potassium cyanide, resulting in various derivatives through intramolecular cyclocondensation processes. This suggests that the compound may also undergo similar reactions, leading to a variety of potential derivatives and highlighting its reactive nature (Kemskii et al., 2014).

Future Directions

Compounds with similar structures are often studied for their potential uses in medicine, so this compound could be of interest in pharmaceutical research.